Cas no 76937-05-8 (1-Pentanol,2-[2-(2,2,3-trimethyl-3-cyclopenten-1-yl)ethylidene]-)

• Product Name: 1-Pentanol,2-[2-(2,2,3-trimethyl-3-cyclopenten-1-yl)ethylidene]-
• CAS No: 76937-05-8
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 568649
• PubChem ID: 6365762
• Update Time: 2025-04-19

1-Pentanol,2-[2-(2,2,3-trimethyl-3-cyclopenten-1-yl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol,2-[2-(2,2,3-trimethyl-3-cyclopenten-1-yl)ethylidene]-
• 2-[2-(2,2,3-trimethyl-3-cyclopenten-1-yl)ethylidene]pentan-1-ol
• (2Z)-2-[2-(2,2,3-trimethylcyclopent-3-en-1-yl)ethylidene]pentan-1-ol
• 2-(2-(2,2,3-Trimethyl-3-cyclopenten-1-yl)ethylidene)pentan-1-ol
• EINECS 278-579-6
• 76937-05-8

• Inchi： 1S/C15H26O/c1-5-6-13(11-16)8-10-14-9-7-12(2)15(14,3)4/h7-8,14,16H,5-6,9-11H2,1-4H3/b13-8+
• InChI Key： MDLCAUNJOHZXEZ-MDWZMJQESA-N
• SMILES： OC/C(/CCC)=C/CC1CC=C(C)C1(C)C

Computed Properties

• Exact Mass: 222.19848
• Monoisotopic Mass: 222.198365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 4.1

Experimental Properties

• Density: 0.891
• Boiling Point: 304.7°C at 760 mmHg
• Flash Point: 107.6°C
• Refractive Index: 1.478
• PSA: 20.23